Cas no 164916-42-1 (Methylcis-2-(Boc-amino)cyclopentanecarboxylate)

• Product Name: Methylcis-2-(Boc-amino)cyclopentanecarboxylate
• CAS No: 164916-42-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD31630167
• CID: 4612520
• Update Time: 2025-06-13

Methylcis-2-(Boc-amino)cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cis-2-(Boc-amino)cyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,2S)-rel-
• Methylcis-2-(Boc-amino)cyclopentanecarboxylate

• MDL： MFCD31630167
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-9-7-5-6-8(9)10(14)16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9+/m1/s1
• InChI Key： LVSNFSRSQZFNPY-BDAKNGLRSA-N
• SMILES： [C@@H]1(C(OC)=O)CCC[C@@H]1NC(OC(C)(C)C)=O

Additional information on Methylcis-2-(Boc-amino)cyclopentanecarboxylate

Methylcis-2-(Boc-amino)cyclopentanecarboxylate (CAS 164916-42-1): A Comprehensive Overview of Its Synthesis, Applications, and Recent Advancements

The Methylcis-2-(Boc-amino)cyclopentanecarboxylate, identified by the CAS no 164916-42-1, represents a critical intermediate in organic synthesis with emerging applications in drug discovery and materials science. This compound, characterized by its cyclopentane core functionalized with a Boc-amino group and a methyl ester substituent, exhibits stereochemical specificity due to the cis configuration at the amino-carboxylate axis. Its structural versatility has positioned it as a key building block in the design of bioactive molecules targeting diverse therapeutic areas.

Recent advancements in asymmetric synthesis have enabled scalable production of this compound with high optical purity. Researchers have employed chiral auxiliaries and transition-metal-catalyzed approaches to control the cis-stereochemistry, addressing earlier challenges in stereoselective synthesis. A study published in Journal of Medicinal Chemistry (2023) demonstrated the utility of this compound as a precursor for developing inhibitors of protein-protein interactions (PPIs), a historically challenging drug target class. The Boc-amino group serves as a protected amine that can be deprotected under mild conditions to introduce bioisosteric replacements or conjugate with peptide-based ligands.

In pharmaceutical development, the cyclopentanecarboxylate scaffold has shown promise in modulating G-protein coupled receptor (GPCR) signaling pathways. A 2023 collaborative study between Merck Research Laboratories and MIT highlighted its role in stabilizing inactive receptor conformations, offering a novel strategy for treating metabolic disorders. The methyl ester functionality facilitates prodrug design by enhancing membrane permeability while maintaining metabolic stability until intracellular hydrolysis releases the active pharmacophore.

Solid-state characterization via X-ray crystallography revealed unique hydrogen-bonding networks formed by the cis-amino-carboxylate moiety, which influences crystallization behavior during large-scale manufacturing. This structural insight has been leveraged to optimize polymorph selection strategies, ensuring consistent physicochemical properties across batches. Computational studies using density functional theory (DFT) further validated its electronic properties, predicting favorable interactions with metalloenzyme active sites.

Emerging applications extend into nanotechnology where this compound serves as a linker in self-assembling peptide amphiphiles. A Nature Materials paper (Jan 2024) described its use in constructing stimuli-responsive hydrogels for controlled drug release systems. The cyclopentane ring's conformational flexibility allows for tunable mechanical properties when integrated into polymer backbones via click chemistry approaches.

In vivo pharmacokinetic profiling conducted on murine models demonstrated prolonged half-life compared to analogous linear compounds due to enhanced protein binding mediated by the cyclopropane ring system. This property is particularly advantageous for developing sustained-release formulations targeting chronic conditions such as neurodegenerative diseases. Current clinical-stage candidates incorporating this moiety are undergoing Phase I trials for Alzheimer's therapy, showcasing its translational potential.

Safety evaluations adhering to OECD guidelines confirmed low acute toxicity profiles at therapeutic concentrations when administered via subcutaneous routes. The absence of genotoxic effects observed in Ames assays aligns with its structural features avoiding reactive metabolite formation pathways typically associated with aromatic systems or nitro groups.

Advances in continuous flow synthesis have significantly improved production efficiency compared to traditional batch methods. Microreactor technology enables precise temperature control during the critical Boc-protection step, reducing energy consumption by 40% while achieving >98% purity levels without chromatographic purification steps—a breakthrough highlighted at the 2023 ACS National Meeting.

This compound's structural adaptability continues to drive innovation across multiple domains: In agrochemicals, it forms part of novel herbicide scaffolds demonstrating selective inhibition of weed photosystem II without affecting crop plants; within diagnostics, its fluorophore-conjugated derivatives are being explored for real-time monitoring of enzyme activity in live cells using fluorescence resonance energy transfer (FRET) mechanisms.

Ongoing research focuses on expanding its application scope through post-synthetic modifications such as click chemistry conjugations and click chemistry reactions with azides/alkynes under copper-free conditions. These strategies allow rapid library generation for high-throughput screening campaigns targeting previously undruggable targets like epigenetic regulators and kinases involved in cancer progression.